molecular formula C14H25NO4 B8485842 1-Decyl-3,4-dihydroxypyrrolidine-2,5-dione CAS No. 446833-94-9

1-Decyl-3,4-dihydroxypyrrolidine-2,5-dione

Cat. No.: B8485842
CAS No.: 446833-94-9
M. Wt: 271.35 g/mol
InChI Key: CNWVGXOBAJXUDR-UHFFFAOYSA-N
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Description

1-Decyl-3,4-dihydroxypyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C14H25NO4 and its molecular weight is 271.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

446833-94-9

Molecular Formula

C14H25NO4

Molecular Weight

271.35 g/mol

IUPAC Name

1-decyl-3,4-dihydroxypyrrolidine-2,5-dione

InChI

InChI=1S/C14H25NO4/c1-2-3-4-5-6-7-8-9-10-15-13(18)11(16)12(17)14(15)19/h11-12,16-17H,2-10H2,1H3

InChI Key

CNWVGXOBAJXUDR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCN1C(=O)C(C(C1=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Decyl DL-tartarimide was prepared by the reaction of n-decyl amine with DL-tartaric acid. DL-Tartaric acid (10.143 g, 67.579 mmole) and toluene (17.332 g) were weighed into a 250 mL 3-necked round-bottomed flask equipped with a teflon-coated magnetic stir bar. A Claisen adapter was placed in the center neck, a Dean-Stark trap was placed on top of the Claisen adapter, and a condenser was placed in the neck of the Dean-Stark trap. A nitrogen inlet adapter was placed on the condenser. In the left neck was placed a pressure-equalizing addition funnel containing n-decyl amine (10.630 g, 67.578 mmole) and toluene (6.257 g, added to ensure complete transfer of the amine). In the right neck was placed a rubber septum which held a thermocouple. The apparatus was purged with nitrogen for 10-15 minutes and then heated to ˜100° C.
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